Cas no 1251685-48-9 (N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine)

• Product Name: N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine
• CAS No: 1251685-48-9
• MF: C₁₅H₁₉N₅O₃
• MW: 317.343062639236
• CID: 6490783
• PubChem ID: 52416731
• Update Time: 2025-10-25

N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine
• AKOS024517375
• N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine
• N-(furan-2-ylmethyl)-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine
• F5736-0280
• VU0519357-1
• N-(furan-2-ylmethyl)-4-methyl-5-nitro-6-piperidin-1-ylpyrimidin-2-amine
• 1251685-48-9

• Inchi： 1S/C15H19N5O3/c1-11-13(20(21)22)14(19-7-3-2-4-8-19)18-15(17-11)16-10-12-6-5-9-23-12/h5-6,9H,2-4,7-8,10H2,1H3,(H,16,17,18)
• InChI Key： RNLPMAKELKJKNP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N=C(NCC2=CC=CO2)N=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 317.14878949g/mol
• Monoisotopic Mass: 317.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Additional information on N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine

N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine: A Comprehensive Overview

The compound N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yl)-pyrimidin-2-amine, identified by the CAS number 1251685-48-9, is a complex organic molecule with a diverse range of potential applications in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrimidine ring system, a furan substituent, and a piperidine moiety, all of which contribute to its intriguing chemical properties.

The pyrimidine ring system at the core of this molecule is a well-known structure in organic chemistry, often associated with nucleic acids and various bioactive compounds. The presence of the furan group at the 2-position introduces additional electronic effects and potential for hydrogen bonding, which can significantly influence the compound's reactivity and solubility. Similarly, the piperidine group at the 6-position adds steric bulk and potential for conformational flexibility, further enhancing the molecule's versatility.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The nitro group at the 5-position is particularly interesting, as it can act as an electron-withdrawing group, potentially influencing the compound's ability to participate in redox reactions or serve as a precursor for other functional groups.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of control over stereochemistry and regioselectivity. Researchers have explored the use of transition metal catalysts to facilitate these reactions, leading to more efficient and scalable synthesis routes.

The biological activity of this compound has been a subject of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Additionally, preliminary pharmacokinetic studies suggest that this compound may exhibit favorable absorption and distribution properties, making it a promising candidate for further preclinical testing.

In conclusion, N-(furan-2-yl)methyl-4-methyl-5-nitro-6-(piperidin-1-yli)pyrimidin--amine represents an exciting addition to the landscape of heterocyclic compounds with potential applications in drug discovery and materials science. Its unique structure and reactivity make it a valuable subject for further research, particularly in exploring its biological activity and optimizing its synthetic pathways for large-scale production.